Cas no 121086-17-7 (Benzenamine, N-cyclohexyl-3-nitro-)

• Product Name: Benzenamine, N-cyclohexyl-3-nitro-
• CAS No: 121086-17-7
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 1214158
• PubChem ID: 14243973
• Update Time: 2025-04-20

Benzenamine, N-cyclohexyl-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-cyclohexyl-3-nitro-
• N-cyclohexyl-3-nitroaniline
• AKOS009144019
• SCHEMBL3475933
• DTXSID50557892
• 121086-17-7

• Inchi： 1S/C12H16N2O2/c15-14(16)12-8-4-7-11(9-12)13-10-5-2-1-3-6-10/h4,7-10,13H,1-3,5-6H2
• InChI Key： AMWRAALWQRUDKH-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC(=C1)NC1CCCCC1)=O

Computed Properties

• Exact Mass: 220.12128
• Monoisotopic Mass: 220.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• PSA: 55.17